Methyl 2-(2,3-dichlorobenzylidene)-3-oxobutanoate
Methyl 2-(2,3-dichlorobenzylidene)-3-oxobutanoate
Brand Name:
Vulcanchem
CAS No.:
74073-22-6
VCID:
VC0127995
InChI:
InChI=1S/C12H10Cl2O3/c1-7(15)9(12(16)17-2)6-8-4-3-5-10(13)11(8)14/h3-6H,1-2H3/b9-6+
SMILES:
CC(=O)C(=CC1=C(C(=CC=C1)Cl)Cl)C(=O)OC
Molecular Formula:
C12H10Cl2O3
Molecular Weight:
273.11 g/mol
Methyl 2-(2,3-dichlorobenzylidene)-3-oxobutanoate
CAS No.: 74073-22-6
Reference Standards
VCID: VC0127995
Molecular Formula: C12H10Cl2O3
Molecular Weight: 273.11 g/mol
| CAS No. | 74073-22-6 |
|---|---|
| Product Name | Methyl 2-(2,3-dichlorobenzylidene)-3-oxobutanoate |
| Molecular Formula | C12H10Cl2O3 |
| Molecular Weight | 273.11 g/mol |
| IUPAC Name | methyl (2E)-2-[(2,3-dichlorophenyl)methylidene]-3-oxobutanoate |
| Standard InChI | InChI=1S/C12H10Cl2O3/c1-7(15)9(12(16)17-2)6-8-4-3-5-10(13)11(8)14/h3-6H,1-2H3/b9-6+ |
| Standard InChIKey | QQXPSPWWWCQBFM-RMKNXTFCSA-N |
| Isomeric SMILES | CC(=O)/C(=C\C1=C(C(=CC=C1)Cl)Cl)/C(=O)OC |
| SMILES | CC(=O)C(=CC1=C(C(=CC=C1)Cl)Cl)C(=O)OC |
| Canonical SMILES | CC(=O)C(=CC1=C(C(=CC=C1)Cl)Cl)C(=O)OC |
| Synonyms | 2-[(2,3-Dichlorophenyl)methylene]-3-oxobutanoic Acid Methyl Ester; Methyl 2-(2,3-Dichlorobenzylidine)acetoacetate; |
| PubChem Compound | 11821770 |
| Last Modified | Nov 11 2021 |
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